2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a thiazolidinone derivative characterized by a conjugated enone system, a chloro-substituted phenylpropenylidene moiety, and an imidazole-containing propylacetamide side chain. Its molecular formula is C₂₀H₁₈ClN₅O₂S₂, with an average molecular weight of 463.97 g/mol (calculated). The Z-configuration of the double bonds in the enone and propenylidene groups suggests a planar geometry, which may influence its electronic properties and intermolecular interactions .
Thiazolidinones are known for diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory effects.
Properties
Molecular Formula |
C20H19ClN4O2S2 |
|---|---|
Molecular Weight |
447.0 g/mol |
IUPAC Name |
2-[(5Z)-5-[(Z)-2-chloro-3-phenylprop-2-enylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(3-imidazol-1-ylpropyl)acetamide |
InChI |
InChI=1S/C20H19ClN4O2S2/c21-16(11-15-5-2-1-3-6-15)12-17-19(27)25(20(28)29-17)13-18(26)23-7-4-9-24-10-8-22-14-24/h1-3,5-6,8,10-12,14H,4,7,9,13H2,(H,23,26)/b16-11-,17-12- |
InChI Key |
LJODUCMYPMOMFO-LSQIQBGYSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C(/C=C\2/C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3)\Cl |
Canonical SMILES |
C1=CC=C(C=C1)C=C(C=C2C(=O)N(C(=S)S2)CC(=O)NCCCN3C=CN=C3)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide typically involves multiple steps:
Formation of the Thiazolidinone Ring: This step involves the reaction of a suitable thioamide with a haloketone under basic conditions to form the thiazolidinone ring.
Introduction of the Phenylpropene Moiety: The phenylpropene group is introduced via a Wittig reaction, where a phosphonium ylide reacts with an aldehyde to form the desired alkene.
Attachment of the Imidazole Group: The final step involves the coupling of the imidazole group to the acetamide backbone using a suitable coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for the Wittig reaction and automated synthesis platforms for the coupling steps.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the thiazolidinone ring, leading to the formation of sulfoxides or sulfones.
Reduction: Reduction reactions can target the double bonds in the phenylpropene moiety, converting them to single bonds.
Substitution: The compound can undergo nucleophilic substitution reactions, especially at the chloro group in the phenylpropene moiety.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).
Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the chloro group.
Major Products
Oxidation: Sulfoxides or sulfones.
Reduction: Saturated phenylpropane derivatives.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
Chemistry
In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions, making it a versatile intermediate.
Biology
In biological research, the compound’s imidazole group can interact with metal ions, making it useful in studying metalloenzymes and other metal-dependent biological processes.
Medicine
The compound’s potential medicinal applications include its use as a lead compound for the development of new drugs. Its structure suggests possible activity against various biological targets, including enzymes and receptors.
Industry
In the industrial sector, this compound can be used in the development of new materials with specific properties, such as enhanced thermal stability or unique electronic characteristics.
Mechanism of Action
The mechanism of action of 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide involves its interaction with specific molecular targets. The imidazole group can coordinate with metal ions, potentially inhibiting metalloenzymes. The phenylpropene moiety may interact with hydrophobic pockets in proteins, while the thiazolidinone ring can form hydrogen bonds with amino acid residues.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Variations and Electronic Properties
Table 1: Structural and Physicochemical Comparison
Key Observations :
Spectroscopic and Crystallographic Insights
- NMR Analysis : highlights that substituents in regions analogous to the propenylidene group (e.g., positions 29–36 and 39–44 in related compounds) cause distinct chemical shift changes in ¹H NMR. For the target compound, the propenylidene’s chloro and phenyl groups would deshield nearby protons, producing unique splitting patterns .
- Crystallography: Software like SHELXL and ORTEP (used in ) could resolve the Z-configuration and planarity of the target compound’s enone system, critical for validating its structure.
Biological Activity
The compound 2-{(5Z)-5-[(2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}-N-[3-(1H-imidazol-1-yl)propyl]acetamide is a thiazolidine derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and structure–activity relationships (SAR).
Chemical Structure and Properties
The compound features a thiazolidinone core with a chloro-substituted phenyl group and an imidazole moiety. The structural characteristics contribute to its biological activity. The thiazolidinone framework is known for its diverse biological properties, including anti-inflammatory and antidiabetic effects.
Anticancer Properties
Recent studies have highlighted the compound's potential as an anticancer agent. For instance, it has been shown to induce apoptosis in cancer cells, which is critical for inhibiting tumor growth. The mechanism involves:
- Mitochondrial Membrane Potential Disruption : The compound decreases mitochondrial membrane potential, leading to the release of pro-apoptotic factors .
- Caspase Activation : Increased activation of caspase-9 has been observed, indicating that the compound triggers the intrinsic apoptotic pathway .
Inhibition of Protein Tyrosine Phosphatases
The compound has also demonstrated inhibitory activity against protein tyrosine phosphatases (PTP), which are crucial in regulating cellular signaling pathways related to cancer progression. Specific findings include:
- IC50 Values : Certain derivatives have shown IC50 values as low as 6.09 µM against PTP1B, indicating potent inhibitory effects .
Structure–Activity Relationship (SAR)
The effectiveness of this compound can be attributed to specific structural components:
| Structural Feature | Activity Description |
|---|---|
| Chloro Group | Enhances lipophilicity and biological activity |
| Thiazolidinone Core | Essential for anticancer activity |
| Imidazole Moiety | Contributes to interaction with biological targets |
Study 1: Antitumor Activity
In a recent study, derivatives of thiazolidinones were tested against various cancer cell lines. The results indicated that compounds with a similar structure to our target compound exhibited significant cytotoxicity, with mechanisms involving apoptosis and cell cycle arrest.
Study 2: Enzyme Inhibition
Another research effort focused on the inhibition of mushroom tyrosinase by thiazolidinone derivatives. The most potent compound showed an IC50 of 3.17 µM, demonstrating the potential for developing skin-whitening agents or anti-melanogenic drugs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
